2,5-bis(4-fluorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole

• IUPAC Name: 2,5-bis(4-fluorophenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole
• InChI: InChI=1S/C16H8F2N2S2/c17-11-5-1-9(2-6-11)13-19-15-16(21-13)20-14(22-15)10-3-7-12(18)8-4-10/h1-8H
• InChI Key: QTEMNSPHDKMTMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(S2)N=C(S3)C4=CC=C(C=C4)F)F
• Molecular Formula: C16H8F2N2S2
• Molecular Weight: 330.4 g/mol

Description

“2,5-bis(4-fluorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole” is a type of thiazolo[5,4-d]thiazole, which is an electron-deficient system with high oxidative stability and a rigid planar structure. This allows for efficient intermolecular π–π overlap. The parent thiazolo[5,4-d]thiazole moiety already possesses some appealing features towards applications in organic electronics.

Synthesis Analysis

The synthesis of thiazolo[5,4-d]thiazoles has been explored to a minor extent, and there is plenty of room for improvement and broadening of the material scope. A representative material was synthesized through a condensation reaction between terephthalimidamide and 4,4′-(thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde.

Molecular Structure Analysis

The thiazolo[5,4-d]thiazole fused (bi)heterocycle is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The parent thiazolo[5,4-d]thiazole moiety already possesses some appealing features towards applications in organic electronics.

Chemical Reactions Analysis

Thiazolo[5,4-d]thiazoles are promising building blocks in the synthesis of semiconductors for plastic electronics. They have shown remarkable properties as a conjugated polymer and in solution-based studies.

Physical And Chemical Properties Analysis

Thiazolo[5,4-d]thiazoles have high oxidative stability and a rigid planar structure. They have efficient intermolecular π–π overlap, which makes them suitable for applications in organic electronics.

Future Directions

Thiazolo[5,4-d]thiazoles have been recognized for their high potential, notably in the field of organic photovoltaics. There is plenty of room for improvement and broadening of the material scope. The future directions in this field could include exploring new synthetic methods, expanding the range of materials prepared, and further investigating their applications in organic electronics.